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Compound of Interest

Compound Name: Icapamespib

Cat. No.: B3318515 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like Icapamespib is paramount to maintaining a

safe laboratory environment and complying with regulatory standards. This document provides

essential guidance on the proper disposal procedures for Icapamespib, a potent HSP90

inhibitor used in cancer and neurodegenerative disease research.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Icapamespib
is not publicly available, general best practices for the disposal of hazardous pharmaceutical

waste should be strictly followed. The procedures outlined below are based on guidelines for

handling antineoplastic and other hazardous drugs.[1][2] It is critical to consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure

compliance with all local, state, and federal regulations.

Icapamespib: Key Chemical and Safety Data
A summary of the known properties of Icapamespib is provided in the table below for easy

reference. This information is crucial for a proper risk assessment before handling and

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3318515?utm_src=pdf-interest
https://www.benchchem.com/product/b3318515?utm_src=pdf-body
https://www.benchchem.com/product/b3318515?utm_src=pdf-body
https://www.benchchem.com/product/b3318515?utm_src=pdf-body
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b3318515?utm_src=pdf-body
https://www.benchchem.com/product/b3318515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms PU-HZ151, PU-AD --INVALID-LINK--

CAS Number 1000999-96-1 --INVALID-LINK--

Molecular Formula C19H23IN6O2S --INVALID-LINK--

Molecular Weight 526.39 g/mol --INVALID-LINK--

Appearance Solid powder --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.

--INVALID-LINK--

Step-by-Step Disposal Protocol for Icapamespib
The following protocol provides a general framework for the safe disposal of Icapamespib and

associated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

glasses with side shields when handling Icapamespib in solid or solution form.

2. Waste Segregation and Collection:

Solid Waste:

Unused or expired pure Icapamespib powder should be treated as hazardous chemical

waste.

Do not mix with other chemical waste streams.

Collect in a designated, properly labeled, and sealed hazardous waste container.

Liquid Waste:
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Solutions of Icapamespib (e.g., in DMSO) must be collected as hazardous liquid waste.

Use a dedicated, leak-proof, and clearly labeled waste container. The container material

must be compatible with the solvent used (e.g., a specific container for halogenated or

non-halogenated solvents).

Contaminated Materials:

All materials that have come into contact with Icapamespib, such as pipette tips, vials,

gloves, and bench paper, are considered trace-contaminated waste.

These items should be collected in a designated hazardous waste container, often a

yellow bag or a specifically marked container for chemotherapy or hazardous drug waste.

3. Labeling and Storage of Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Icapamespib"), and the primary hazard(s) (e.g., "Toxic," "Chemical

Hazard").

Keep waste containers securely closed except when adding waste.

Store waste in a designated satellite accumulation area that is secure and away from

general laboratory traffic.

4. Disposal Request and Pickup:

Once a waste container is full or is no longer being used, submit a hazardous waste pickup

request to your institution's EHS department through their specified online portal or

procedure.

Do not dispose of any Icapamespib waste down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Icapamespib and related materials.
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Caption: Workflow for the proper segregation and disposal of Icapamespib waste.

By adhering to these procedures and consulting with your institutional safety experts, you can

ensure the safe and compliant disposal of Icapamespib, contributing to a secure research

environment for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b3318515?utm_src=pdf-custom-synthesis
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/product/b3318515#icapamespib-proper-disposal-procedures
https://www.benchchem.com/product/b3318515#icapamespib-proper-disposal-procedures
https://www.benchchem.com/product/b3318515#icapamespib-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3318515?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3318515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

